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Introduction
In the landscape of molecular biology and drug discovery, the purine analog isoguanine (CAS

3373-53-3) stands out for its unique structural and functional properties.[1] As a structural

isomer of guanine, one of the canonical bases of DNA and RNA, isoguanine's distinction lies in

the transposition of its C2 carbonyl and C6 amino groups.[2] This seemingly minor alteration

gives rise to significantly different hydrogen bonding patterns and physicochemical

characteristics, making it a molecule of profound interest.[2]

This guide provides a comprehensive technical overview of isoguanine, addressing its complex

tautomeric nature—including its relationship to the nomenclature "6-Amino-1,6-dihydropurin-
2-one"—its synthesis, and its expanding applications. Isoguanine is not only a marker of

oxidative DNA damage with mutagenic implications but also a powerful tool in synthetic biology

for the creation of orthogonal genetic systems.[3][4][5] For researchers in genetics, medicinal

chemistry, and materials science, a deep understanding of this molecule is crucial for

harnessing its full potential.

Section 1: Chemical Identity and Tautomerism
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Isoguanine, also known by synonyms such as 2-hydroxyadenine and 2-oxoadenine, is a purine

derivative that challenges simplistic structural representations due to its dynamic tautomerism.

[1][6] The specific name in the topic, 6-Amino-1,6-dihydropurin-2-one, describes one of

several possible tautomeric forms. However, the stability and prevalence of these forms are

highly dependent on the chemical environment.[6]

Theoretical studies have shown that in the gas phase, certain tautomers predominate, but in

polar solvents and within the DNA double helix, the equilibrium shifts dramatically to favor

forms that are physiologically relevant.[6] The most commonly depicted and physiologically

relevant structures are the keto-amino tautomers, such as 6-amino-1,7-dihydropurin-2-one and

6-amino-1,9-dihydropurin-2-one.[7] The ability of isoguanine to exist as a mixture of tautomers

is fundamental to its biological activities, including its potential for mispairing with other DNA

bases.[4]

Table 1: Chemical Identifiers for Isoguanine
Identifier Value Source

CAS Number 3373-53-3 [1][8]

Molecular Formula C₅H₅N₅O [7]

Molecular Weight 151.13 g/mol [7][8]

IUPAC Name
6-amino-1,7-dihydropurin-2-

one
[7]

Common Synonyms
2-Hydroxyadenine, 2-

Oxoadenine, 2-OH-Ade
[1][7]

Section 2: Physicochemical Properties
The utility of a chemical entity in biological and pharmaceutical applications is intrinsically

linked to its physical and chemical properties. Isoguanine is a solid, appearing as a white to

light yellow crystalline powder.[9] Its high melting point and limited solubility in water are

characteristic of purine bases, reflecting strong intermolecular hydrogen bonding in the solid

state. The dissociation constants (pKa values) are critical for understanding its behavior at

physiological pH and its hydrogen bonding capabilities.[10]
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From an experimental standpoint, these properties dictate the choice of solvent systems for

synthesis, purification, and biological assays. For instance, its low aqueous solubility requires

the use of basic solutions for creating stock solutions for in vitro experiments.

Table 2: Physicochemical Data for Isoguanine
Property Value Source

Physical State Solid, powder [7][9]

Melting Point >300-360 °C [7][9]

Water Solubility
0.0625 mg/mL (Slightly

soluble)
[7][9]

pKa Values

Spectrophotometrically

determinable for protonation

and deprotonation

[10]

Appearance
White to light yellow crystal

powder
[9]

Section 3: Synthesis and Characterization
Overview of Synthetic Strategy
Historically, isoguanine was first synthesized by Fischer in 1897.[2] A classical and illustrative

method involves the controlled deamination of 2,6-diaminopurine with nitrous acid.[2] This

reaction is selective; the amino group at the 6-position is significantly more resistant to

deamination under these conditions than the one at the 2-position. This differential reactivity is

the cornerstone of the synthesis, allowing for the specific conversion to isoguanine rather than

xanthine.[2] While various methods now exist for synthesizing isoguanine and its derivatives,

this foundational protocol remains instructive.[2][11]

The rationale for choosing this method in a laboratory setting often balances yield, purity, and

the availability of the starting material, 2,6-diaminopurine. Post-synthesis, purification is

typically achieved through recrystallization, leveraging the compound's low solubility in neutral

aqueous solutions.
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Experimental Protocol: Synthesis of Isoguanine
Objective: To synthesize isoguanine by selective deamination of 2,6-diaminopurine.

Materials:

2,6-Diaminopurine

Sodium Nitrite (NaNO₂)

Sulfuric Acid (H₂SO₄)

Distilled Water

Heating mantle and magnetic stirrer

pH meter or pH paper

Filtration apparatus (Büchner funnel)

Procedure:

Dissolution: Dissolve 2,6-diaminopurine in a dilute solution of sulfuric acid with gentle heating

and stirring. The acidic environment protonates the purine, rendering it soluble.

Reaction Setup: Cool the solution in an ice bath to 0-5 °C. This temperature control is critical

to moderate the reactivity of the nitrous acid formed in situ and prevent side reactions.

Deamination: Slowly add a pre-chilled aqueous solution of sodium nitrite dropwise to the

stirred purine solution. The addition of NaNO₂ to the acidic solution generates nitrous acid

(HNO₂), which acts as the deaminating agent. Maintain the temperature below 5 °C

throughout the addition.

Reaction Monitoring: Allow the reaction to stir at a low temperature for several hours. The

progress can be monitored by thin-layer chromatography (TLC) to observe the consumption

of the starting material.
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Precipitation: After the reaction is complete, carefully neutralize the solution by adding a

base (e.g., ammonium hydroxide) until the pH is approximately 5-6. Isoguanine is least

soluble at its isoelectric point, causing it to precipitate out of the solution.

Isolation and Purification: Collect the crude isoguanine precipitate by vacuum filtration. Wash

the solid with cold water and then ethanol to remove residual salts and impurities. The

product can be further purified by recrystallization from hot water.

Characterization: Confirm the identity and purity of the synthesized isoguanine using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Preparation Reaction Workup & Purification

Dissolve 2,6-Diaminopurine
in dilute H₂SO₄

Cool to 0-5 °C Add NaNO₂ solution
(forms HNO₂ in situ)

Slow addition Stir for several hours Neutralize to pH 5-6 Precipitate Isoguanine Filter and Wash Recrystallize Characterize
(NMR, MS, HPLC)

Click to download full resolution via product page

Caption: Workflow for the synthesis of isoguanine.

Section 4: Biological Significance and Applications
in Drug Development
Isoguanine's relevance spans from fundamental biology to cutting-edge therapeutic and

diagnostic development.

Marker of Oxidative Stress and Mutagenesis
Isoguanine is recognized as a product of oxidative damage to adenine in DNA, formed by

reactive oxygen species (ROS).[2][3][12] Its presence in cellular DNA is problematic because it

can lead to mutations.[3][4] During DNA replication, isoguanine can be misincorporated or can

cause DNA polymerases to insert incorrect nucleotides opposite it, such as thymine or

cytosine.[12] This mispairing potential underscores its role as a genotoxic lesion and a

biomarker for oxidative stress, which is implicated in carcinogenesis and aging.[2][13] Studies
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have shown that levels of isoguanine are higher in cancerous tissues compared to normal

tissues, highlighting its potential diagnostic value.[2]

Expanding the Genetic Alphabet
One of the most exciting applications of isoguanine is in synthetic biology, specifically in the

creation of "hachimoji" (Japanese for "eight-letter") DNA and RNA.[5] The natural four-letter

genetic alphabet (A, T, G, C) is expanded by introducing unnatural base pairs. The isoguanine

(isoG) and isocytosine (isoC) pair is a prime example.[14] This pair forms three hydrogen

bonds, similar to the G-C pair, and has been shown to be stable and selectively replicated by

polymerases in vitro.[14][15]

This expansion of the genetic code opens up possibilities for novel diagnostics, data storage,

and the creation of synthetic proteins with new functions. The orthogonality of the isoG-isoC

pair—its inability to pair with natural bases—is key to its function, ensuring the integrity of the

expanded genetic information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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